Cas no 2680857-22-9 (tert-butyl N-(1-bromo-2,2-difluorocyclopropyl)methylcarbamate)

• Product Name: tert-butyl N-(1-bromo-2,2-difluorocyclopropyl)methylcarbamate
• CAS No: 2680857-22-9
• MF: C₉H₁₄BrF₂NO₂
• MW: 286.113769054413
• CID: 5636356
• PubChem ID: 165908067
• Update Time: 2025-11-05

tert-butyl N-(1-bromo-2,2-difluorocyclopropyl)methylcarbamate Chemical and Physical Properties

Names and Identifiers

• EN300-28287169
• tert-butyl N-[(1-bromo-2,2-difluorocyclopropyl)methyl]carbamate
• 2680857-22-9
• tert-butyl N-(1-bromo-2,2-difluorocyclopropyl)methylcarbamate

• Inchi： 1S/C9H14BrF2NO2/c1-7(2,3)15-6(14)13-5-8(10)4-9(8,11)12/h4-5H2,1-3H3,(H,13,14)
• InChI Key： UVNRIQASAVTAII-UHFFFAOYSA-N
• SMILES： BrC1(CNC(=O)OC(C)(C)C)CC1(F)F

Computed Properties

• Exact Mass: 285.01760g/mol
• Monoisotopic Mass: 285.01760g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 38.3Ų

Additional information on tert-butyl N-(1-bromo-2,2-difluorocyclopropyl)methylcarbamate

Comprehensive Overview of tert-butyl N-(1-bromo-2,2-difluorocyclopropyl)methylcarbamate (CAS No. 2680857-22-9)

The compound tert-butyl N-(1-bromo-2,2-difluorocyclopropyl)methylcarbamate (CAS No. 2680857-22-9) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the difluorocyclopropyl and bromo substituents, make it a valuable intermediate in the synthesis of bioactive compounds. Researchers are increasingly exploring its potential in drug discovery, particularly in the development of novel enzyme inhibitors and small-molecule therapeutics.

One of the key reasons for the growing interest in tert-butyl N-(1-bromo-2,2-difluorocyclopropyl)methylcarbamate is its role in medicinal chemistry. The presence of the carbamate group enhances its stability, while the bromine atom offers a reactive site for further functionalization. This makes it an ideal candidate for structure-activity relationship (SAR) studies, a hot topic in modern drug design. Recent publications have highlighted its utility in creating fluorinated analogs, which are increasingly sought after due to their improved metabolic stability and bioavailability.

In addition to its pharmaceutical applications, CAS No. 2680857-22-9 is also being investigated for its potential in agrochemical innovation. The difluorocyclopropyl moiety is known to impart unique physicochemical properties, such as enhanced lipophilicity and resistance to degradation. These characteristics are critical in the development of next-generation crop protection agents, a field that aligns with the global push for sustainable agriculture. Industry experts are particularly interested in how this compound can contribute to green chemistry initiatives, reducing environmental impact while maintaining efficacy.

The synthesis of tert-butyl N-(1-bromo-2,2-difluorocyclopropyl)methylcarbamate involves sophisticated organic synthesis techniques, including halogenation and carbamate formation. These processes are often optimized for scalability, a topic frequently searched by chemists in both academic and industrial settings. Recent advancements in flow chemistry and catalysis have further streamlined its production, making it more accessible for large-scale applications. This aligns with the broader trend of process optimization in chemical manufacturing, a recurring theme in scientific literature.

Another area of interest is the compound's potential in material science. The incorporation of fluorine atoms into organic frameworks is known to alter electronic properties, making it relevant for organic electronics and polymers. Researchers are exploring its use in high-performance materials, such as those required for flexible displays or energy storage devices. This interdisciplinary appeal underscores the versatility of CAS No. 2680857-22-9, bridging gaps between chemistry, biology, and engineering.

From a regulatory perspective, tert-butyl N-(1-bromo-2,2-difluorocyclopropyl)methylcarbamate is subject to standard safety and handling protocols, much like other research chemicals. While it is not classified as hazardous under current guidelines, proper laboratory practices are essential to ensure safe usage. This is particularly relevant given the increasing focus on occupational health and risk assessment in chemical research, topics that dominate discussions in professional forums and conferences.

In summary, tert-butyl N-(1-bromo-2,2-difluorocyclopropyl)methylcarbamate (CAS No. 2680857-22-9) represents a multifaceted compound with broad applications across pharmaceuticals, agrochemicals, and material science. Its unique structural attributes and synthetic flexibility make it a subject of ongoing research, particularly in areas like drug discovery and sustainable chemistry. As scientific inquiry continues to evolve, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in modern science and technology.